2-Chloro-4-(4-methylpiperazin-1-yl)pyrimidine
Cat. No. B185294
M. Wt: 212.68 g/mol
InChI Key: DLSDRFQCEQEWGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:16]([N:17]([CH:18]([CH3:19])[CH3:20])[CH:21]([CH3:22])[CH3:23])[CH3:24].[CH3:25][CH2:26][OH:27].[CH3:9][N:10]1[CH2:11][CH2:12][NH:13][CH2:14][CH2:15]1.[Cl:1][c:2]1[n:3][cH:4][cH:5][c:6]([Cl:8])[n:7]1>>[Cl:1][c:2]1[n:3][cH:4][cH:5][c:6]([N:13]2[CH2:12][CH2:11][N:10]([CH3:9])[CH2:15][CH2:14]2)[n:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(C(C)C)C(C)C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN1CCNCC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1ccnc(Cl)n1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN1CCN(c2ccnc(Cl)n2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
